Cas no 32262-93-4 (Pyrazine,2-ethyl-6-(1-methylethyl)-)
32262-93-4 structure
Product Name:Pyrazine,2-ethyl-6-(1-methylethyl)-
CAS No:32262-93-4
MF:C9H14N2
MW:150.220861911774
CID:293532
PubChem ID:45095828
Update Time:2025-04-19
Pyrazine,2-ethyl-6-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2-ethyl-6-(1-methylethyl)-
- 2-Ethyl-6-isopropylpyrazine
- Pyrazine,2-ethyl-6-isopropyl- (8CI)
- SCHEMBL799169
- 32262-93-4
-
- Inchi: 1S/C9H14N2/c1-4-8-5-10-6-9(11-8)7(2)3/h5-7H,4H2,1-3H3
- InChI Key: XMIMIQPDDJVQAO-UHFFFAOYSA-N
- SMILES: N1C(=CN=CC=1C(C)C)CC
Computed Properties
- Exact Mass: 150.11582
- Monoisotopic Mass: 150.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 25.78
Pyrazine,2-ethyl-6-(1-methylethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
32262-93-4 (Pyrazine,2-ethyl-6-(1-methylethyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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